Cas no 2171880-62-7 (2-N-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidoacetic acid)

• Product Name: 2-N-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidoacetic acid
• CAS No: 2171880-62-7
• MF: C₂₃H₂₂F₂N₂O₅
• MW: 444.427993297577
• CID: 6455630
• PubChem ID: 165959728
• Update Time: 2025-05-20

2-N-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidoacetic acid
• 2171880-62-7
• 2-[N-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-difluoropropanamido]acetic acid
• EN300-1514600

• Inchi： 1S/C23H22F2N2O5/c24-23(25,21(30)27(11-20(28)29)14-9-10-14)13-26-22(31)32-12-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,14,19H,9-13H2,(H,26,31)(H,28,29)
• InChI Key： GGDGNKRGGCSEMN-UHFFFAOYSA-N
• SMILES： FC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(C(N(CC(=O)O)C1CC1)=O)F

Computed Properties

• Exact Mass: 444.14967813g/mol
• Monoisotopic Mass: 444.14967813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 707
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-N-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidoacetic acid

2-N-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidoacetic Acid (CAS No: 2171880-62-7)

The compound 2-N-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidoacetic acid (CAS No: 2171880-62-7) is a highly specialized organic molecule with significant potential in the fields of pharmacology and organic synthesis. This compound is characterized by its complex structure, which includes a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a difluorinated propanamidoacetic acid moiety. The integration of these functional groups makes it a valuable tool in peptide synthesis and drug discovery.

Recent advancements in chemical synthesis have enabled the precise construction of such intricate molecules. The Fmoc group, in particular, has been extensively studied for its role as a protective group in peptide synthesis. According to a study published in the *Journal of Organic Chemistry*, the use of Fmoc-based protecting groups has significantly improved the efficiency and scalability of peptide synthesis processes. This has made compounds like CAS No: 2171880-62-7 indispensable in modern drug development pipelines.

The presence of the cyclopropyl group introduces unique electronic and steric properties to the molecule. Cyclopropane rings are known for their high ring strain, which can be harnessed to induce specific reactivity in chemical reactions. A recent investigation in *Nature Communications* highlighted the role of cyclopropane-containing compounds in modulating enzyme activity, suggesting that CAS No: 2171880-62-7 may exhibit interesting biological properties due to this feature.

The difluorinated propanamidoacetic acid moiety further enhances the compound's versatility. Fluorine atoms are known for their ability to improve drug-like properties such as lipophilicity and metabolic stability. A study in *Chemical Biology & Drug Design* demonstrated that fluorinated analogs of bioactive compounds often exhibit superior pharmacokinetic profiles compared to their non-fluorinated counterparts. This suggests that CAS No: 2171880-62-7 could be an excellent candidate for developing drugs with enhanced bioavailability.

From a synthetic perspective, the construction of CAS No: 2171880-62-7 involves multi-step reactions that demand precision and expertise. The incorporation of the Fmoc group typically requires a two-step process involving nucleophilic substitution and subsequent oxidation. Recent innovations in catalytic asymmetric synthesis have also opened new avenues for constructing chiral centers within such molecules, potentially enabling the production of enantiomerically pure versions of CAS No: 2171880-62-7.

In terms of applications, this compound is primarily utilized as an intermediate in peptide synthesis. Its Fmoc group serves as a temporary protective barrier during peptide chain elongation, ensuring that each amino acid residue is added with high fidelity. Once the desired peptide sequence is achieved, the Fmoc group can be selectively removed under mild acidic conditions, liberating the active peptide for further use.

Moreover, the unique combination of functional groups in CAS No: 2171880-62-7 makes it an attractive candidate for exploring novel therapeutic strategies. For instance, its cyclopropyl group could potentially act as a scaffold for developing new classes of antibiotics or anticancer agents. Preliminary studies have shown that cyclopropane-containing compounds can disrupt bacterial cell walls or inhibit tumor growth by targeting specific cellular pathways.

Looking ahead, ongoing research into CAS No: 2171880-62-7 is focused on optimizing its synthetic route and exploring its biological activity in greater depth. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield new insights into its potential applications in medicine and biotechnology.

In conclusion, CAS No: 2171880-62